Cas no 4057-03-8 (Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI))

• Product name: Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI)
• CAS No: 4057-03-8
• MF: C₃₁H₅₂O₂
• Molecular Weight: 456.74338
• CID: 334208
• PubChem ID: 280428

Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI) Properties

Names and Identifiers

• Cholest-5-en-3-ol,4,4-dimethyl-, acetate, (3b)- (9CI)
• AKOS024434765
• DTXSID00960973
• SCHEMBL19197306
• NSC-132036
• 4057-03-8
• 4,4-dimethylcholest-5-en-3-yl acetate
• 4,4-DIMETHYL-5-CHOLESTEN-3-OL ACETATE
• NSC132036

• Inchi： InChI=1S/C31H52O2/c1-20(2)10-9-11-21(3)24-13-14-25-23-12-15-27-29(5,6)28(33-22(4)32)17-19-31(27,8)26(23)16-18-30(24,25)7/h15,20-21,23-26,28H,9-14,16-19H2,1-8H3/t21-,23+,24-,25+,26+,28?,30-,31-/m1/s1
• InChIKey： PTDBQIJPNPGLEF-ZEGMVDKBSA-N
• SMILES： CC(CCC[C@H]([C@H]1CC[C@H]2[C@@H]3CC=C4C(C(CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C)(C)C)C)C

Computed Properties

• 精确分子量: 456.39696
• 同位素质量: 456.397
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 33
• 可旋转化学键数量: 7
• 复杂度: 763
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 8
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 10
• 拓扑分子极性表面积: 26.3Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 506.6°C at 760 mmHg
• 闪点: 257.1°C
• Refractive Index: 1.513
• PSA: 26.3
• LogP: 8.59560